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Compound of Interest

Compound Name: rac-Propoxyphene-D5

Cat. No.: B591225 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a certified reference material like rac-Propoxyphene-D5 is a critical document that

underpins the validity of analytical measurements. This guide provides an in-depth explanation

of the data and methodologies presented in a typical CoA for this substance, ensuring its

proper use and interpretation in a laboratory setting.

Quantitative Data Summary
A Certificate of Analysis for rac-Propoxyphene-D5 provides a comprehensive summary of the

material's identity, purity, and concentration. The following tables outline the typical quantitative

data presented.
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Parameter Specification

Product Name rac-Propoxyphene-D5

Catalog Number Varies by supplier

Lot Number Example: FN01012001

Molecular Formula C₂₂H₂₄D₅NO₂

CAS Number 136765-49-6

Molecular Weight 344.50 g/mol

Format Solution

Solvent Acetonitrile

Concentration 1.0 mg/mL ± 2%

Expiration Date October 2028

Storage -20°C in a dark, sealed container

Table 2: Analytical Test Results
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Test Method
Acceptance
Criteria

Result

Purity

(Chromatographic)
HPLC-UV ≥ 98.0% 99.5%

Purity (Isotopic) LC-MS/MS
≥ 99% Deuterium

incorporation
99.6% D₅

Identity ¹H-NMR Conforms to structure Conforms

Identity LC-MS/MS
Conforms to known

mass spectrum
Conforms

Concentration
Gravimetric with

HPLC-UV verification
0.98 - 1.02 mg/mL 1.00 mg/mL

Residual Solvents Headspace GC-MS ≤ 0.5% < 0.1%

Water Content Karl Fischer Titration ≤ 0.5% 0.02%

Experimental Protocols
The reliability of the data presented in a CoA is directly linked to the rigor of the experimental

methods employed. Below are detailed methodologies for the key analyses performed on rac-
Propoxyphene-D5.

Chromatographic Purity by High-Performance Liquid
Chromatography (HPLC-UV)

Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector (DAD).

Column: Phenomenex Luna C18(2), 5 µm, 4.6 x 250 mm.

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile
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Gradient:

0-5 min: 30% B

5-20 min: 30% to 95% B

20-25 min: 95% B

25-26 min: 95% to 30% B

26-30 min: 30% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Procedure: The sample is diluted with the mobile phase to a suitable concentration. The

purity is determined by calculating the area percent of the principal peak relative to the total

peak area.

Isotopic Purity and Identity by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation: Sciex QTRAP 6500+ LC-MS/MS system with an electrospray ionization

(ESI) source.

LC Conditions: Same as HPLC-UV method.

MS Parameters:

Ionization Mode: Positive ESI

Scan Type: Full Scan (for mass confirmation) and Multiple Reaction Monitoring (MRM) (for

isotopic purity).
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Precursor Ion (Q1): m/z 345.3

Product Ions (Q3): Specific transitions are monitored for both the deuterated and non-

deuterated forms.

Procedure: The sample is analyzed to confirm the mass of the deuterated molecule. The

isotopic purity is determined by comparing the signal intensity of the D₅ species to any

observed D₀ to D₄ species.

Identity by Proton Nuclear Magnetic Resonance (¹H-
NMR)

Instrumentation: Bruker Avance III 400 MHz NMR spectrometer.

Solvent: Chloroform-d (CDCl₃)

Procedure: A small amount of the neat material (pre-solution preparation) is dissolved in the

deuterated solvent. The resulting spectrum is analyzed for chemical shifts and coupling

constants, which are then compared to a reference spectrum of rac-Propoxyphene to

confirm the structural integrity. The absence of signals in the aromatic region where

deuterium has been incorporated confirms the isotopic labeling.

Concentration by Gravimetric Preparation and HPLC-UV
Verification

Gravimetric Preparation: The solution is prepared by accurately weighing the rac-
Propoxyphene-D5 neat material using a calibrated microbalance and dissolving it in a

precise volume of acetonitrile in a Class A volumetric flask.

HPLC-UV Verification: The concentration of the prepared solution is verified against an

independently prepared calibration curve of a certified reference standard.

Visualized Workflows and Logical Relationships
To further clarify the processes involved in the certification of rac-Propoxyphene-D5, the

following diagrams illustrate the key workflows.
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Figure 1: Overall workflow for the certification of rac-Propoxyphene-D5.
Figure 2: Logical pathway for purity assessment of rac-Propoxyphene-D5.

To cite this document: BenchChem. [Deconstructing the rac-Propoxyphene-D5 Certificate of
Analysis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591225#rac-propoxyphene-d5-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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